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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

Essential Safety and Handling Guide for Kri
Paste

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans for handling Kri paste, a dental material with specific chemical
components that necessitate careful management. By adhering to these guidelines, you can
mitigate risks and maintain a safe laboratory environment.

Chemical Composition and Hazards

Kri paste is a formulation primarily used in dentistry and is composed of the following active
ingredients:

lodoform (80.8%): Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
serious eye irritation. May cause respiratory irritation.[1]

o Parachlorophenol (2.025%): Harmful if swallowed, in contact with skin, or if inhaled.[2] Toxic
to aquatic life with long-lasting effects.[3][4]

o Camphor (4.86%): Flammable solid that is harmful if swallowed or inhaled. It causes skin
and serious eye irritation and may cause respiratory irritation.[5][6][7]

e Menthol (1.215%): Causes skin and serious eye irritation.[8][9][10][11]
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A comprehensive understanding of the hazards associated with each component is critical for

safe handling. The following tables summarize the key hazard information and

physical/chemical properties.

Table 1: Hazard Classification of Kri Paste Components

Component GHS Hazard Classification = Hazard Statements
Acute Toxicity, Oral (Category
4) Acute Toxicity, Dermal H302: Harmful if swallowed
(Category 4) Acute Toxicity, H312: Harmful in contact with
Inhalation (Category 4) Skin skin H332: Harmful if inhaled
lodoform Irritation (Category 2) Eye H315: Causes skin irritation

Irritation (Category 2A)
Specific Target Organ Toxicity -
Single Exposure (Category 3),

Respiratory System

H319: Causes serious eye
irritation H335: May cause

respiratory irritation[1][12]

Parachlorophenol

Acute Toxicity, Oral (Category
4) Acute Toxicity, Dermal
(Category 4) Acute Toxicity,
Inhalation (Category 4)
Hazardous to the Aquatic
Environment, Chronic

(Category 2)

H302: Harmful if swallowed
H312: Harmful in contact with
skin H332: Harmful if inhaled
H411: Toxic to aquatic life with
long lasting effects[3][4]

Flammable Solid (Category 2)
Acute Toxicity, Oral (Category
4) Acute Toxicity, Inhalation

(Category 4) Skin Irritation

H228: Flammable solid H302:
Harmful if swallowed H332:
Harmful if inhaled H315:

Camphor (Category 2) Serious Eye Causes skin irritation H318:
Damage/Eye Irritation Causes serious eye damage
(Category 1) Specific Target H371: May cause damage to
Organ Toxicity - Single organs|[6]
Exposure (Category 2)
Skin Irritation (Category 2) H315: Causes skin irritation

Menthol Serious Eye Damage/Eye H319: Causes serious eye
Irritation (Category 2A) irritation[9]
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Table 2: Physical and Chemical Properties of Kri Paste Components

Melting Boiling Flash Point  Solubility in
Component Appearance . .
Point (°C) Point (°C) (°C) Water
Yellow ]
) Not Slightly
lodoform crystalline 119-123 Decomposes ]
) applicable soluble
solid
Colorless to
Parachloroph ] 26 g/L at
light-colored 42 - 44 217 121
enol 20°C[4]
crystals
White,
Camphor crystalline 175 - 177 204 64[13] Insoluble
solid
White
Menthol 36 - 38 212 101°C Insoluble
crystals

Personal Protective Equipment (PPE)

Due to the hazardous nature of its components, stringent use of Personal Protective
Equipment is mandatory when handling Kri paste.

e Hand Protection: Wear nitrile or neoprene gloves that are resistant to chemicals. Ensure
gloves are regularly inspected for tears or punctures and are promptly replaced if
compromised.[11][14][15]

o Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield are
required to protect against splashes and airborne particles.[15][16]

» Skin and Body Protection: A lab coat or gown with long sleeves should be worn to protect the
skin and personal clothing from contamination.[17] In situations with a higher risk of
splashing, a chemically resistant apron is recommended.

» Respiratory Protection: If there is a risk of inhaling dust or vapors, particularly when handling
the powdered components or during procedures that may generate aerosols, a NIOSH-
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approved respirator should be used.[8] Work should be conducted in a well-ventilated area
or under a chemical fume hood.

Procedural Guidance for Handling Kri Paste

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe working environment.

3.1. Preparation and Handling:

o Work Area: Designate a specific, well-ventilated area for handling Kri paste, preferably
within a chemical fume hood.[18]

o Personal Protective Equipment: Before handling, ensure all required PPE is correctly
donned.

o Dispensing: When dispensing the paste, use dedicated spatulas or instruments to avoid
cross-contamination.

» Avoidance of Contamination: Keep containers of Kri paste and its components tightly sealed
when not in use.

3.2. Spill Management Protocol:

A spill of Kri paste or its components requires immediate and appropriate action to prevent
exposure and environmental contamination.
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Spill Management Workflow for Kri Paste
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3.3. First Aid Measures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.
[19]

» Skin Contact: Remove any contaminated clothing and wash the affected skin area with
plenty of soap and water. If irritation persists, seek medical advice.[19]

 Inhalation: Move the individual to an area with fresh air. If they are not breathing, administer
artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical
attention.[19]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[12]

Disposal Plan

Proper disposal of Kri paste and its contaminated materials is crucial to prevent environmental
harm and ensure regulatory compliance.

» Waste Segregation: All materials contaminated with Kri paste, including gloves, wipes, and
disposable instruments, must be collected in a designated, sealed, and clearly labeled
hazardous waste container.[18]

e Disposal of Unused Product: Unused Kri paste should be disposed of as hazardous
chemical waste. Do not discard it down the drain or in the general trash.[18]

o Regulatory Compliance: The disposal of this hazardous waste must be conducted in
accordance with local, state, and federal regulations. It may be necessary to arrange for
disposal through a licensed hazardous waste management company.[20][21] For specific
guidance, consult your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.henryschein.ca/MSDS/1057867.pdf
https://www.henryschein.ca/MSDS/1057867.pdf
https://www.henryschein.ca/MSDS/1057867.pdf
https://www.chemicalbook.com/msds/iodoform.pdf
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1030.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b1172498?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

. cdhfinechemical.com [cdhfinechemical.com]

. cdhfinechemical.com [cdhfinechemical.com]

. chemicalbook.com [chemicalbook.com]

. carlroth.com [carlroth.com]

. archpdfs.lps.org [archpdfs.lps.org]

. cdn.caymanchem.com [cdn.caymanchem.com]
. pentachemicals.eu [pentachemicals.eu]

. lewisu.edu [lewisu.edu]

°
(] [e0] ~ (o)) )] EaN w N -

. carlroth.com:443 [carlroth.com:443]

.
=
o

. shop.chemsupply.com.au [shop.chemsupply.com.au]

.
=
=

. docs.newdirectionsaromatics.com [docs.newdirectionsaromatics.com]

]
=
N

. chemicalbook.com [chemicalbook.com]

.
=
w

. fishersci.com [fishersci.com]

[ ]
[EY
~

. carlroth.com [carlroth.com]

]
=
a1

. maxill.com [maxill.com]

]
=
»

. dimensionsofdentalhygiene.com [dimensionsofdentalhygiene.com]

e 17. Best Practices for Personal Protective Equipment | Dental Infection Prevention and
Control | CDC [cdc.gov]

e 18. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

e 19. henryschein.ca [henryschein.ca]
e 20. nj.gov [nj.gov]
e 21. ethz.ch [ethz.ch]

 To cite this document: BenchChem. [Personal protective equipment for handling Kri paste].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172498#personal-protective-equipment-for-
handling-kri-paste]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1384075813_Iodoform-CASNO-75-47-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/221_2144731010_P-CHLOROPHENOLCASNO-106-48-9MSDS.pdf
https://www.chemicalbook.com/msds/4-chlorophenol.pdf
https://www.carlroth.com/medias/SDB-1C33-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjMyNzB8YXBwbGljYXRpb24vcGRmfGFHRmtMMmcyTXk4NU1UWTVPVFUxTWpreE1UWTJMMU5FUWw4eFF6TXpYMGRDWDBWT0xuQmtaZ3w0YTlmZTk0Nzc1MDU4NjBmNjI0MmRlNDUzYzNlN2ZkNGY2ZThiODY1MjAwNmU1NDc2MGYzZGJkZjg0ZmEyYjM2
https://archpdfs.lps.org/Chemicals/Camphor.pdf
https://cdn.caymanchem.com/cdn/msds/23175m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Camphor_1835_4.0.pdf
https://www.lewisu.edu/academics/biology/pdf/menthol.pdf
https://www.carlroth.com/medias/SDB-6725-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MzZ8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhoTmk4NU1UZ3dOemszTmprNE1EYzRMMU5FUWw4Mk56STFYMEZWWDBWT0xuQmtaZ3w4NWVmOTVlYmU4YzQyYzg2NmZjMGIxMTg3OTI5NjMzNTc4NzRjZmY3MDRiMDNkZjg5NjQ4ZTgxMDljMDNkNDA2
https://shop.chemsupply.com.au/documents/95TTCT8P.pdf
https://docs.newdirectionsaromatics.com/msds/MSDS_MentholCrystals.pdf
https://www.chemicalbook.com/msds/iodoform.pdf
https://www.fishersci.com/store/msds?partNumber=AC108190500&productDescription=L+CAMPHOR+TECH.+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4967-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyMTV8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGIvaGMwLzg5MTQwMDI5MDMwNzAucGRmfGIxOTBhMGU2ZDdjZDUxYjEwNTMwMDc2ZTY5YWE5YTI4MWRkMjA2NzhmNDNiMWUzY2QzNjBiOWJmZDZjMDI0ZTc
https://www.maxill.com/us/blog/post/donning-and-doffing-essential-personal-protective-equipment-in-the-dental-industry
https://dimensionsofdentalhygiene.com/article/best-practices-for-personal-protective-equipment/
https://www.cdc.gov/dental-infection-control/hcp/dental-ipc-faqs/personal-protective-equipment.html
https://www.cdc.gov/dental-infection-control/hcp/dental-ipc-faqs/personal-protective-equipment.html
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.henryschein.ca/MSDS/1057867.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1030.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b1172498#personal-protective-equipment-for-handling-kri-paste
https://www.benchchem.com/product/b1172498#personal-protective-equipment-for-handling-kri-paste
https://www.benchchem.com/product/b1172498#personal-protective-equipment-for-handling-kri-paste
https://www.benchchem.com/product/b1172498#personal-protective-equipment-for-handling-kri-paste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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